Cas no 1638487-45-2 (Methyl 2-(aminomethyl)-5-bromobenzoate hydrochloride)

• Product Name: Methyl 2-(aminomethyl)-5-bromobenzoate hydrochloride
• CAS No: 1638487-45-2
• MF: C₉H₁₁BrClNO₂
• MW: 280.546140909195
• MDL: MFCD28125530
• CID: 3163417
• Update Time: 2025-05-26

Methyl 2-(aminomethyl)-5-bromobenzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-5-bromobenzoate hydrochloride
• AK159138
• AX8269546
• ST24047636
• methyl 2-(aminomethyl)-5-bromobenzoate;hydrochloride
• METHYL 2-(AMINOMETHYL)-5-BROMOBENZOATE HCL
• Benzoic acid, 2-(aMinoMethyl)-5-broMo-, Methyl ester HCl
• Benzoic acid, 2-(aminomethyl)-5-bromo-, methyl ester, hydrochloride (1:1)

• MDL： MFCD28125530
• Inchi： 1S/C9H10BrNO2.ClH/c1-13-9(12)8-4-7(10)3-2-6(8)5-11;/h2-4H,5,11H2,1H3;1H
• InChI Key： TUTVUTQEKMXMIK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CN)=C(C(=O)OC)C=1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Topological Polar Surface Area: 52.3

Methyl 2-(aminomethyl)-5-bromobenzoate hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2-(aminomethyl)-5-bromobenzoate hydrochloride

Recent Advances in the Application of Methyl 2-(aminomethyl)-5-bromobenzoate hydrochloride (CAS: 1638487-45-2) in Chemical Biology and Pharmaceutical Research

Methyl 2-(aminomethyl)-5-bromobenzoate hydrochloride (CAS: 1638487-45-2) is a brominated benzoate derivative that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. Recent studies have explored its potential applications in drug discovery, medicinal chemistry, and targeted therapy, highlighting its role as a key building block for the construction of complex pharmacophores.

One of the most notable applications of Methyl 2-(aminomethyl)-5-bromobenzoate hydrochloride is in the synthesis of small-molecule inhibitors targeting specific enzymes or receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors, where the bromine atom facilitates further functionalization through cross-coupling reactions. The study reported enhanced binding affinity and selectivity when this compound was incorporated into the inhibitor scaffold, suggesting its potential for optimizing drug candidates in oncology and inflammatory diseases.

In addition to its role in drug synthesis, Methyl 2-(aminomethyl)-5-bromobenzoate hydrochloride has been investigated for its use in chemical biology tools. Researchers have utilized its reactive amine group for conjugation with fluorescent probes or affinity tags, enabling the study of protein-ligand interactions and cellular localization. A recent publication in ACS Chemical Biology detailed its application in the development of activity-based probes for serine hydrolases, showcasing its versatility in elucidating enzyme function and identifying new drug targets.

The compound's physicochemical properties, including its solubility and stability under physiological conditions, have also been a focus of recent research. Studies have explored its pharmacokinetic profile and metabolic fate, providing valuable insights for its use in preclinical drug development. Furthermore, advancements in synthetic methodologies have improved the efficiency of its production, making it more accessible for large-scale applications in pharmaceutical manufacturing.

Looking ahead, Methyl 2-(aminomethyl)-5-bromobenzoate hydrochloride holds promise for continued innovation in drug discovery and chemical biology. Its unique structural attributes and reactivity profile position it as a valuable tool for researchers seeking to develop next-generation therapeutics and probe biological systems. Ongoing research is expected to uncover new applications and further optimize its utility in addressing unmet medical needs.